Cas no 343-65-7 (rac Kynurenine)

• Product Name: rac Kynurenine
• CAS No: 343-65-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD00025194
• CID: 305210
• PubChem ID: 24882101
• Update Time: 2025-10-29

rac Kynurenine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
• DL-Kynurenine
• rac Kynurenine
• 3-Anthraniloyl-DL-alanine
• 2-Amino-4-(2-amino-phenyl)-4-oxo-buttersaeure
• 3-Anthraniloylalanine
• Alanine,3-anthraniloyl
• DL-Kynurenin
• Kynurenin
• Quinurenine
• rac Kynurenine-13C2,15N
• 3-Anthraniloyl-alanine
• kynurenine
• Alanine, 3-anthraniloyl-
• YGPSJZOEDVAXAB-UHFFFAOYSA-N
• alpha-2-Diamino-gamma-oxobenzenebutyric acid
• Benzenebutanoic acid, alpha,2-diamino-gamma-oxo-
• Benzenebutanoic acid, .alpha.,2-diamino-.gamma.-oxo-
• rac-Kynurenine
• Alanine, 3-anthraniloyl-, DL-
• (+-)-Kynurenine
• (+/-)-Kynurenine
• Spectrum_001162
• Spec
• CHEMBL1377927
• AKOS015894416
• CHEBI:28683
• 298M20B2AU
• SR-05000002450-1
• MFCD00025194
• NCGC00095648-01
• KBio1_001370
• DL-Kynurenine, free base
• KBio3_001702
• FT-0600475
• K-9000
• 2-Amino-4-(2-aminophenyl)-4-oxobutanoicacid
• 2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid #
• NS00074151
• SDCCGMLS-0066734.P001
• KBio2_006778
• SpecPlus_000330
• D86788
• KYNURENINE [MI]
• KYNURENINE, (+/-)-
• Spectrum5_000632
• NCGC00017339-03
• DL-Kynurenine, >=95.0% (NT)
• .alpha.-2-diamino-.gamma.-oxobenzenebutyric acid
• KBioGR_002539
• BSPBio_002482
• HY-W014504
• CCG-38856
• 343-65-7
• SPECTRUM1500879
• KBio2_001642
• SPBio_001340
• NCGC00017339-02
• Q32908783
• C01718
• DivK1c_006426
• Benzenebutanoic acid, alpha,2-diamino-gamma-oxo- (9CI)
• 2-Amino-3-(2-aminobenzoyl)propionic acid
• SCHEMBL20874
• Spectrum3_000781
• KYNURENINE, DL-
• 2-Amino-4-(2-aminophenyl)-4-oxobutyric acid
• CS-W015220
• FT-0600276
• AD0899CA-9379-461E-BD7D-45908947C589
• KBioSS_001642
• UNII-298M20B2AU
• DL-Kynurenine sulfate (salt) monohydrate
• 3039-10-9
• DTXSID90861884
• Alanine, 3-anthraniloyl- (8CI)
• K-9002
• NCGC00095648-02
• Spectrum4_001916
• AS-12298
• BDBM31880
• KBio2_004210
• Spectrum2_001380
• EINECS 206-445-9
• FT-0627925
• SR-05000002450
• alpha,2-Diamino-gamma-oxobenzenebutanoic acid
• STL453545
• DB-006353
• a,2-Diamino-?-oxobenzenebutanoic Acid; 3-Anthraniloylalanine; DL-Kynurenine; Kynurenin; dl-Kynurenine;
• DB-050656

• MDL： MFCD00025194
• Inchi： 1S/C10H12N2O3/c11-7-4-2-1-3-6(7)9(13)5-8(12)10(14)15/h1-4,8H,5,11-12H2,(H,14,15)
• InChI Key： YGPSJZOEDVAXAB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)CC(C(=O)O)N
• BRN： 2697333

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: -2.2
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Not determined
• Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: ~235 °C (dec.)
• Boiling Point: 347.41°C (rough estimate)
• Flash Point: 236ºC
• Refractive Index: 1.4830 (estimate)
• Solubility: Slightly soluble (8.1 g/l) (25 º C),
• PSA: 106.41000
• LogP: 1.53500
• Solubility: Not determined
• Merck: 13,5343

rac Kynurenine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Other Chemical Reagents

Additional information on rac Kynurenine

Comprehensive Guide to rac Kynurenine (CAS No. 343-65-7): Properties, Applications, and Research Insights

rac Kynurenine (CAS No. 343-65-7) is a racemic mixture of the essential amino acid metabolite L-Kynurenine and its enantiomer D-Kynurenine. This compound plays a pivotal role in the kynurenine pathway, a critical metabolic route involved in tryptophan degradation. Researchers and pharmaceutical developers are increasingly interested in rac Kynurenine due to its implications in neurodegenerative diseases, immune modulation, and mental health disorders.

The kynurenine pathway has gained significant attention in recent years as studies reveal its connection to neuroinflammation, depression, and Alzheimer's disease. As a key intermediate in this pathway, rac Kynurenine serves as a valuable reference standard for analytical studies and a precursor for synthesizing other biologically active metabolites like quinolinic acid and kynurenic acid.

From a chemical perspective, rac Kynurenine (C₁₀H₁₂N₂O₃) exhibits unique properties that make it suitable for various research applications. The compound's molecular weight of 208.22 g/mol and its amphoteric nature (containing both amino and carboxylic acid functional groups) contribute to its solubility in water and polar organic solvents. These characteristics are particularly important for in vitro studies and cell culture experiments where compound solubility is crucial.

Recent breakthroughs in neuropharmacology have highlighted the therapeutic potential of modulating the kynurenine pathway. Scientists are investigating how rac Kynurenine and its metabolites influence NMDA receptor activity, which has implications for treating conditions like schizophrenia and chronic pain. The compound's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system research.

In the field of immuno-oncology, rac Kynurenine has emerged as a compound of interest due to its role in tryptophan metabolism within tumor microenvironments. The depletion of tryptophan and accumulation of kynurenine pathway metabolites can suppress T-cell function, contributing to immune evasion by cancer cells. This has led to increased demand for rac Kynurenine in cancer immunotherapy research.

The analytical characterization of rac Kynurenine typically involves techniques like HPLC, mass spectrometry, and NMR spectroscopy. Researchers emphasize the importance of using high-purity rac Kynurenine (CAS No. 343-65-7) reference standards to ensure accurate quantification in biological samples. The compound's stability under various storage conditions is another critical factor considered in biochemical research.

From a commercial perspective, the market for kynurenine pathway intermediates has grown substantially in recent years. Pharmaceutical companies and research institutions seek reliable suppliers of rac Kynurenine for drug discovery programs targeting neurological disorders and inflammatory conditions. The compound's applications extend to diagnostic development and biomarker research as well.

Ongoing clinical studies continue to uncover new aspects of rac Kynurenine's biological significance. Recent publications have explored its potential role in gut-brain axis communication, microbiome research, and metabolic syndrome. These emerging applications suggest that rac Kynurenine (CAS No. 343-65-7) will remain a compound of significant scientific interest in the coming years.

For researchers working with rac Kynurenine, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed when handling this biochemical reagent. The compound's stability data and recommended storage conditions (-20°C protected from light) are important considerations for long-term research projects.

The synthesis of rac Kynurenine typically involves chemical or enzymatic methods starting from tryptophan. Process optimization continues to be an area of development, with researchers aiming to improve yields and purity for various research applications. The availability of both natural and synthetic rac Kynurenine allows scientists to select the most appropriate form for their specific studies.

As interest in personalized medicine grows, the kynurenine pathway and its metabolites like rac Kynurenine are being investigated as potential biomarkers for various health conditions. This application highlights the compound's importance in both basic research and translational medicine, bridging the gap between laboratory discoveries and clinical applications.

Future research directions for rac Kynurenine may include exploring its role in aging processes, neuroprotection, and metabolic disorders. The compound's versatility and central position in multiple biochemical pathways ensure its continued relevance in scientific investigations across diverse fields of study.